Cas no 1159816-76-8 (5-Cyclopropylthiophen-2-amine)

• Product Name: 5-Cyclopropylthiophen-2-amine
• CAS No: 1159816-76-8
• MF: C₇H₉NS
• MW: 139.218060255051
• MDL: MFCD12033271
• CID: 5617696
• PubChem ID: 45788546
• Update Time: 2025-10-30

5-Cyclopropylthiophen-2-amine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL16661499
• AT14668
• EN300-2882156
• 5-cyclopropylthiophen-2-amine
• 1159816-76-8
• AKOS015943650
• 2-Amino-5-(cyclopropyl)thiophene
• 2-Thiophenamine, 5-cyclopropyl-
• 5-Cyclopropylthiophen-2-amine

• MDL： MFCD12033271
• Inchi： 1S/C7H9NS/c8-7-4-3-6(9-7)5-1-2-5/h3-5H,1-2,8H2
• InChI Key： QSDSHPFMGSZHAI-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C1CC1)N

Computed Properties

• Exact Mass: 139.04557046g/mol
• Monoisotopic Mass: 139.04557046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 54.3Ų

Experimental Properties

• Density: 1.275±0.06 g/cm3(Predicted)
• Boiling Point: 268.9±28.0 °C(Predicted)
• pka: 2.72±0.10(Predicted)

Additional information on 5-Cyclopropylthiophen-2-amine

Comprehensive Overview of 5-Cyclopropylthiophen-2-amine (CAS No. 1159816-76-8): Properties, Applications, and Industry Insights

5-Cyclopropylthiophen-2-amine (CAS No. 1159816-76-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic amine, featuring a cyclopropyl substituent on a thiophene ring, serves as a versatile building block in synthetic chemistry. Its unique structural motif combines the stability of the cyclopropyl group with the electronic properties of the thiophene-2-amine scaffold, making it valuable for designing novel bioactive molecules.

Recent trends in drug discovery highlight the growing demand for thiophene-based intermediates like 5-Cyclopropylthiophen-2-amine, particularly in the development of kinase inhibitors and GPCR-targeted therapies. Search engine analytics reveal frequent queries such as "thiophene amine derivatives in drug discovery" and "cyclopropyl-thiophene applications", reflecting industry interest. The compound's CAS number 1159816-76-8 is often searched alongside structure-activity relationship studies and small molecule optimization techniques.

From a synthetic perspective, 5-Cyclopropylthiophen-2-amine exhibits remarkable reactivity patterns. The amine group at the 2-position allows for diverse functionalization through amide coupling, reductive amination, or diazotization reactions. Meanwhile, the cyclopropyl ring contributes to conformational restriction—a property increasingly sought after in medicinal chemistry to improve target selectivity. Computational chemistry studies suggest this compound may enhance molecular rigidity in drug candidates, addressing common challenges in bioavailability optimization.

Environmental and regulatory aspects of 5-Cyclopropylthiophen-2-amine production align with green chemistry principles. Modern synthetic routes emphasize atom-economical processes and catalytic cyclopropanation methods, responding to industry demands for sustainable intermediates. Analytical characterization typically involves HPLC purity testing, mass spectrometry, and NMR spectral analysis—techniques frequently referenced in patent literature for this compound.

The commercial landscape for CAS 1159816-76-8 reflects its niche applications. While not a bulk commodity, it appears in specialty catalogs as a high-value research chemical, often customized with isotopic labeling (13C/15N variants) for mechanistic studies. Current market intelligence indicates rising procurement by contract research organizations (CROs) working on fragment-based drug design projects.

Emerging research directions explore the compound's potential in material science applications, particularly as a precursor for conducting polymers and organic semiconductors. The thiophene-cyclopropyl conjugation system shows interesting electronic properties that could benefit optoelectronic device development—a connection increasingly noted in cross-disciplinary publications.

Quality control protocols for 5-Cyclopropylthiophen-2-amine emphasize strict residual solvent monitoring and heavy metal screening, especially for pharmaceutical-grade material. Storage recommendations typically specify inert atmosphere protection and low-temperature preservation to maintain stability, with technical datasheets often citing 2-year shelf life under optimal conditions.

From a safety perspective, standard handling procedures for this compound align with laboratory chemical hygiene practices. While not classified as hazardous under major regulatory frameworks, proper PPE usage (gloves, eye protection) is recommended during manipulation due to its amine functionality.

Patent analysis reveals that CAS 1159816-76-8 appears in several international patent applications, primarily as a synthetic intermediate in anticancer agent development. Its structural features are particularly valued in kinase inhibitor scaffolds, with recent filings describing novel heterocyclic core modifications derived from this compound.

Looking forward, the scientific community anticipates expanded applications of 5-Cyclopropylthiophen-2-amine in proteolysis-targeting chimera (PROTAC) design and covalent inhibitor development. These cutting-edge therapeutic approaches leverage the compound's balanced lipophilicity profile (LogP ~2.1) and hydrogen bonding capacity, as demonstrated in recent molecular docking simulations.